Cas no 2138116-04-6 (4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one
• CAS No: 2138116-04-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5934424
• PubChem ID: 165491129
• Update Time: 2025-10-29

4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(oxan-4-yloxy)cyclohexan-1-one
• EN300-1159366
• 2138116-04-6
• 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one

• Inchi： 1S/C12H20O3/c1-9-2-3-10(13)8-12(9)15-11-4-6-14-7-5-11/h9,11-12H,2-8H2,1H3
• InChI Key： QVTDJFFPDTXXPQ-UHFFFAOYSA-N
• SMILES： O(C1CCOCC1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one

Introduction to 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one (CAS No. 2138116-04-6)

4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138116-04-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexanone core substituted with an ethoxy group linked to an oxygen atom of an oxane ring, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both aromatic and heterocyclic moieties in its structure suggests a diverse range of interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The synthesis and characterization of 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one involve sophisticated organic chemistry techniques, including nucleophilic substitution reactions and intramolecular cyclizations. The compound's stability under various conditions, as well as its solubility profile, makes it amenable to both in vitro and in vivo studies. These properties are critical for evaluating its pharmacokinetic behavior and potential therapeutic applications.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The structural features of 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one align well with the requirements for such compounds, particularly due to its ability to interact with enzymes and receptors involved in these pathways. For instance, the oxane ring substitution may enhance binding affinity by introducing steric hindrance or by facilitating specific hydrogen bonding interactions.

One of the most compelling aspects of 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one is its potential as a scaffold for structure-based drug design. Computational modeling studies have indicated that this compound can dock effectively into active sites of various enzymes, suggesting its utility in developing inhibitors or modulators. These studies often employ molecular dynamics simulations and virtual screening techniques to predict binding affinities and identify optimal lead compounds for further optimization.

The pharmacological profile of 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one has been preliminarily assessed through in vitro assays. Early findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This is particularly relevant given the increasing evidence linking inflammation to a wide range of chronic diseases. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in treating central nervous system disorders.

The synthetic route to 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the oxane ring via epoxide ring-opening followed by cyclization, and subsequent functionalization at the cyclohexanone moiety. Advances in green chemistry have also been leveraged to develop more sustainable synthetic methodologies, reducing waste and minimizing hazardous byproducts.

The analytical characterization of 4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one has been conducted using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and conformational preferences. High-resolution NMR data have been particularly useful in confirming the connectivity of atoms and elucidating stereochemical details.

In conclusion,4-Methyl-3-(oxan-4-yloxy)cyclohexan-1-one (CAS No. 2138116-04-6) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and selectivity. As research progresses, further investigations into its pharmacological effects and synthetic modifications will likely expand its utility in drug development pipelines.